Cas no 2098122-37-1 (Tert-butyl (4-(4-ethylphenyl)pyrrolidin-3-yl)carbamate)

• Product Name: Tert-butyl (4-(4-ethylphenyl)pyrrolidin-3-yl)carbamate
• CAS No: 2098122-37-1
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 5041117
• Update Time: 2025-06-15

Tert-butyl (4-(4-ethylphenyl)pyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4-(4-ethylphenyl)pyrrolidin-3-yl)carbamate
• tert-butyl N-[4-(4-ethylphenyl)pyrrolidin-3-yl]carbamate
• Tert-butyl (4-(4-ethylphenyl)pyrrolidin-3-yl)carbamate

• Inchi： 1S/C17H26N2O2/c1-5-12-6-8-13(9-7-12)14-10-18-11-15(14)19-16(20)21-17(2,3)4/h6-9,14-15,18H,5,10-11H2,1-4H3,(H,19,20)
• InChI Key： QHWKGZOOXVZJPV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CNCC1C1C=CC(CC)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 343
• XLogP3: 2.9
• Topological Polar Surface Area: 50.4

Additional information on Tert-butyl (4-(4-ethylphenyl)pyrrolidin-3-yl)carbamate

Professional Introduction to Tert-butyl (4-(4-ethylphenyl)pyrrolidin-3-yl)carbamate and CAS No. 2098122-37-1

Tert-butyl (4-(4-ethylphenyl)pyrrolidin-3-yl)carbamate, a compound with the CAS number 2098122-37-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound features a tert-butyl group attached to a carbamate moiety, which is further linked to a pyrrolidinyl ring substituted with a 4-(4-ethylphenyl) group. Such a configuration suggests promising interactions with biological targets, making it a valuable candidate for further investigation.

The significance of this compound lies in its potential to serve as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of the carbamate group indicates that it may participate in various chemical reactions, including nucleophilic substitution and condensation reactions, which are commonly employed in medicinal chemistry. Additionally, the pyrrolidinyl ring is known for its ability to enhance bioavailability and metabolic stability, making it an attractive scaffold for drug design.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. Tert-butyl (4-(4-ethylphenyl)pyrrolidin-3-yl)carbamate has been identified as a compound with potential therapeutic applications in various diseases. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This has led to its exploration as a candidate for treating conditions such as arthritis and other inflammatory disorders.

The synthesis of Tert-butyl (4-(4-ethylphenyl)pyrrolidin-3-yl)carbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular structure efficiently. These methods not only improve the overall yield but also minimize the formation of by-products, which is crucial for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential to be modified further to enhance its pharmacological profile. The flexibility of the pyrrolidinyl ring allows for the introduction of various substituents, which can fine-tune its biological activity. For example, modifications at the 4-(4-ethylphenyl) position could lead to improved binding affinity to specific targets or altered metabolic stability. Such modifications are essential for optimizing drug candidates for clinical use.

The field of medicinal chemistry has seen significant advancements due to the development of computational tools that aid in predicting the biological activity of compounds. Tert-butyl (4-(4-ethylphenyl)pyrrolidin-3-yl)carbamate has been subjected to virtual screening using molecular docking algorithms to identify potential binding interactions with biological targets. These studies have provided valuable insights into its mechanism of action and have guided further experimental investigations.

In conclusion, Tert-butyl (4-(4-ethylphenyl)pyrrolidin-3-yl)carbamate (CAS No. 2098122-37-1) represents a promising candidate for pharmaceutical development. Its unique structural features and potential biological activities make it an attractive compound for further research. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a crucial role in the development of new therapeutic agents that address unmet medical needs.